2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[(2-methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H14N2O4S/c1-10(2,16-3)9(15)11-4-7-12-6(5-17-7)8(13)14/h5H,4H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key: WXQPTLFCUZSMNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=NC(=CS1)C(=O)O)OC
• Molecular Formula: C10H14N2O4S
• Molecular Weight: 258.30 g/mol

Description

2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that belongs to the thiazole family. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid is not fully understood. However, studies have shown that it works by inhibiting the growth of bacteria and fungi by disrupting their cell walls. It has also been found to inhibit the proliferation of cancer cells and reduce blood glucose levels in diabetic rats.
Biochemical and Physiological Effects
Studies have shown that 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has several biochemical and physiological effects. It has been found to reduce the expression of inflammatory cytokines and increase the activity of antioxidant enzymes in rats. It has also been found to reduce blood glucose levels and improve insulin sensitivity in diabetic rats.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid in lab experiments is its antibacterial and antifungal properties. This makes it a useful tool for studying the mechanisms of bacterial and fungal growth. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for the study of 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid. One area of research is the development of new antimicrobial agents based on this compound. Another area of research is the investigation of its potential use in the treatment of cancer and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid involves a multi-step process. The first step involves the reaction of 2-methyl-2-nitropropane-1,3-diol with thiosemicarbazide to form 2-amino-4-methylthiazole-5-carboxylic acid. This intermediate is then reacted with 2-methoxy-2-methylpropanoyl chloride to form 2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid.

Scientific Research Applications

2-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has been studied for its potential applications in scientific research. It has been found to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. It has also been studied for its potential use in the treatment of cancer and diabetes.